Cas no 374565-62-5 (Benzenamine,2-methoxy-5-(1-propen-1-yl)-)

Benzenamine,2-methoxy-5-(1-propen-1-yl)- structure
374565-62-5 structure
Product Name:Benzenamine,2-methoxy-5-(1-propen-1-yl)-
CAS No:374565-62-5
MF:C10H13NO
MW:163.216322660446
CID:298003
PubChem ID:853489
Update Time:2025-04-19

Benzenamine,2-methoxy-5-(1-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2-methoxy-5-(1-propen-1-yl)-
    • 2-methoxy-5-prop-1-enylaniline
    • Benzenamine,2-methoxy-5-(1-propenyl)- (9CI)
    • o-Anisidine, 5-propenyl- (5CI)
    • DTXSID90357439
    • 374565-62-5
    • AC1LGXJX
    • Inchi: 1S/C10H13NO/c1-3-4-8-5-6-10(12-2)9(11)7-8/h3-7H,11H2,1-2H3
    • InChI Key: PZIDOSMYTMUSKG-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C=CC)=CC=1N

Computed Properties

  • Exact Mass: 163.09979
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25
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